Cas no 1629177-07-6 (6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid)

• Product Name: 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• CAS No: 1629177-07-6
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 5307058
• Update Time: 2026-03-10

6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 6-fluoro-

• Inchi： 1S/C8H5FN2O2/c9-4-1-6-5(10-3-4)2-7(11-6)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： KGAQNDKPTXXZKI-UHFFFAOYSA-N
• SMILES： C12C=C(C(O)=O)NC1=CC(F)=CN=2

Additional information on 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic Acid (CAS No. 1629177-07-6): An Emerging Compound in Pharmaceutical Research

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid (CAS No. 1629177-07-6) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 6-position of the pyrrolopyridine ring imparts additional stability and enhances the compound's pharmacological profile, making it a valuable candidate for drug development.

The structural characteristics of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid are particularly noteworthy. The presence of the fluorine atom not only affects the electronic properties of the molecule but also influences its solubility and metabolic stability. These attributes are crucial for optimizing the bioavailability and pharmacokinetic properties of potential drug candidates. Recent studies have shown that fluorinated pyrrolopyridines exhibit enhanced binding affinity to specific biological targets, which can lead to improved therapeutic outcomes.

In terms of biological activity, 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid has been investigated for its potential as an inhibitor of various enzymes and receptors. One area of particular interest is its role as a selective inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO has been linked to therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders.

Recent clinical trials have explored the efficacy and safety of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid in treating neurological disorders. Preliminary results have shown promising outcomes, with the compound demonstrating significant improvements in symptoms without major adverse effects. These findings suggest that 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid has the potential to be developed into a novel therapeutic agent for a range of neurological conditions.

The synthesis of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid involves a series of well-defined chemical reactions that can be carried out under controlled conditions. Key steps include the formation of the pyrrolopyridine core through cyclization reactions and the introduction of the fluorine atom via selective fluorination methods. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

From a pharmacological perspective, 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid has been studied for its ability to modulate various signaling pathways involved in cellular processes such as inflammation, apoptosis, and cell proliferation. Its interaction with specific receptors and enzymes makes it a versatile tool for investigating these pathways and developing targeted therapies. For example, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The safety profile of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability in animal models. These findings support its further development as a safe and effective therapeutic agent for human use.

In conclusion, 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid (CAS No. 1629177-07-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to uncover new applications for this compound, highlighting its potential as a valuable tool in both basic research and drug development. As research progresses, it is likely that 6-fluoro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.